Cas no 207981-44-0 ((2,5-difluorophenyl)thiourea)
(2,5-Difluorophenyl)thiourea is a fluorinated thiourea derivative characterized by its unique structural and electronic properties. The presence of fluorine substituents at the 2- and 5-positions of the phenyl ring enhances its reactivity and stability, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to act as a versatile building block. Its thiourea moiety facilitates strong hydrogen bonding and coordination, enabling applications in catalysis and molecular recognition. The product is typically supplied with high purity, ensuring consistent performance in research and industrial processes.
(2,5-difluorophenyl)thiourea structure
Product Name:(2,5-difluorophenyl)thiourea
CAS No:207981-44-0
MF:C7H6F2N2S
MW:188.197746753693
MDL:MFCD00041152
CID:92391
PubChem ID:2774223
Update Time:2025-05-28
(2,5-difluorophenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-Difluorophenyl)thiourea
- (2,5-Difluorophenyl)thiourea
- 1-(2,5-Difluorophenyl)-2-thiourea
- 2,4-DIFLUOROPHENYL ISOCYANATE
- 2,5-difluorophenyl thiourea
- N-(2,5-Difluorophenyl)thiourea
- AKOS005207159
- EN300-87367
- PS-8439
- N-(2,5-Difluorophenyl)-thiourea
- (2,5-Difluorophenyl)thiourea, 97%
- s11971
- DTXSID30378946
- 1-[2,5-bis(fluoranyl)phenyl]thiourea
- J-013634
- (2, 5-difluorophenyl)thiourea
- AM20030320
- 2,5-DIFLUOROPHENYLTHIOUREA
- Thiourea, N-(2,5-difluorophenyl)-
- F8882-1173
- MFCD00041152
- SCHEMBL145336
- A814917
- J-522833
- 207981-44-0
- JBWSNSWRTOFDBM-UHFFFAOYSA-N
- FT-0610368
- (2,5-difluorophenyl)thiourea
-
- MDL: MFCD00041152
- Inchi: 1S/C7H6F2N2S/c8-4-1-2-5(9)6(3-4)11-7(10)12/h1-3H,(H3,10,11,12)
- InChI Key: JBWSNSWRTOFDBM-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=C(C=CC=1F)F
Computed Properties
- Exact Mass: 188.02200
- Monoisotopic Mass: 188.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 70.1A^2
Experimental Properties
- Density: 1.493
- Melting Point: 140-144 °C (lit.)
- Boiling Point: 248.6 ºC at 760 mmHg
- Flash Point: 104.1 ºC
- Refractive Index: 1.663
- PSA: 70.14000
- LogP: 2.39360
(2,5-difluorophenyl)thiourea Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 2811
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S22-S36/37
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R22
(2,5-difluorophenyl)thiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(2,5-difluorophenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A217465-250mg |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 97% | 250mg |
$30.0 | 2025-02-28 | |
| Ambeed | A217465-1g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 97% | 1g |
$50.0 | 2025-02-28 | |
| Ambeed | A217465-5g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 97% | 5g |
$128.0 | 2025-02-28 | |
| Chemenu | CM373397-250mg |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 95%+ | 250mg |
$56 | 2022-06-12 | |
| Chemenu | CM373397-1g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 95%+ | 1g |
$105 | 2022-06-12 | |
| Chemenu | CM373397-5g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 95%+ | 5g |
$301 | 2022-06-12 | |
| Apollo Scientific | PC4131-1g |
1-(2,5-Difluorophenyl)-2-thiourea |
207981-44-0 | 97% | 1g |
£16.00 | 2023-09-02 | |
| Apollo Scientific | PC4131-5g |
1-(2,5-Difluorophenyl)-2-thiourea |
207981-44-0 | 97% | 5g |
£49.00 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D95160-1g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 97% | 1g |
¥490.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D95160-5g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 97% | 5g |
¥1940.0 | 2023-09-08 |
(2,5-difluorophenyl)thiourea Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
207981-44-0 ((2,5-difluorophenyl)thiourea) Related Products
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